Cas no 1204-35-9 (1-(3-Chlorophenyl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(3-Chlorophenyl)-1H-pyrrole-2,5-dione
• CAS No: 1204-35-9
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• MDL: MFCD00022570
• CID: 189081
• PubChem ID: 248003
• Update Time: 2025-06-22

1-(3-Chlorophenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-(3-chlorophenyl)-
• 1-(3-Chlorophenyl)-1H-pyrrole-2,5-dione
• 1-(3-CHLORO-PHENYL)-PYRROLE-2,5-DIONE
• 1-(3-chlorophenyl)-3-pyrroline-2,5-quinone
• 1-(3-chlorophenyl)maleimide
• 1-(-3-CHLOROPHENYL)MALEIMIDE
• AKOS B006724
• AKOS MSC-0022
• ART-CHEM-BB B006724
• ASISCHEM D48958
• AURORA 12546
• N-(3-chloro)phenyl maleimide
• N-(3-chlorophenyl)maleimide
• N-(3-chloro-phenyl)-maleimide
• N-(3-Chlor-phenyl)-maleinimid
• CBMicro_004809
• n-(3-chlorophenyl)-maleimide
• PD135222
• QDEQBRUNBFJJPW-UHFFFAOYSA-N
• 1204-35-9
• NCIOpen2_003045
• Z56896224
• SMSF0003252
• 1-(3-chlorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• CHEMBL578977
• CB06779
• FT-0628795
• 1-(3-chlorophenyl)pyrrole-2,5-dione
• BIM-0004809.P001
• EN300-03991
• AH-357/02214014
• CS-0307646
• UPCMLD0ENAT0515-0122:001
• 5105-20-4
• MFCD00022570
• LS-04016
• DTXSID30923379
• 2-PYRIDINEALDOXIMEO-PROPYLETHER
• AKOS000116631
• NSC-63973
• FT-0605611
• BDBM50300331
• NSC63973
• HMS1611F07
• SCHEMBL2847212
• ALBB-012851
• STK080843
• DB-041554
• 1H-pyrrole-2,5-dione, 1-(3-chlorophenyl)-

• MDL： MFCD00022570
• Inchi： 1S/C10H6ClNO2/c11-7-2-1-3-8(6-7)12-9(13)4-5-10(12)14/h1-6H
• InChI Key： QDEQBRUNBFJJPW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 207.00900
• Monoisotopic Mass: 207.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 350.8±25.0 °C at 760 mmHg
• Flash Point: 165.9±23.2 °C
• Refractive Index: 1.639
• PSA: 37.38000
• LogP: 1.83440
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(3-Chlorophenyl)-1H-pyrrole-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 1-(3-Chlorophenyl)-1H-pyrrole-2,5-dione

1-(3-Chlorophenyl)-1H-pyrrole-2,5-dione: A Comprehensive Overview

1-(3-Chlorophenyl)-1H-pyrrole-2,5-dione, commonly referred to by its CAS number CAS No. 1204-35-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole-2,5-diones, which are known for their diverse biological activities and structural versatility. The presence of the chlorophenyl group at the 3-position introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The structure of 1-(3-Chlorophenyl)-1H-pyrrole-2,5-dione consists of a pyrrole ring fused with two ketone groups at the 2 and 5 positions. This arrangement creates a rigid, planar structure that is highly conjugated, contributing to its stability and reactivity. The chlorophenyl substituent enhances the compound's lipophilicity, which is crucial for its potential applications in drug design and material science.

Recent studies have highlighted the potential of pyrrole-2,5-diones as building blocks for the development of new pharmaceutical agents. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of CAS No. 1204-35-9 exhibit promising anti-inflammatory and antioxidant properties. These findings underscore the importance of further exploring the biological profile of this compound.

In terms of synthesis, 1-(3-Chlorophenyl)-1H-pyrrole-2,5-dione can be prepared through various methods, including cyclization reactions and condensation processes. One notable approach involves the reaction of substituted phenols with active methylene compounds under specific conditions. This method not only ensures high yield but also allows for easy modification of the substituents to tailor the compound's properties.

The application of CAS No. 1204-35-9 extends beyond pharmacology into materials science. Its aromaticity and conjugated system make it a candidate for use in organic electronics, such as in the development of semiconducting materials. Recent advancements in this area have shown that derivatives of this compound can exhibit desirable electronic properties, paving the way for their integration into next-generation electronic devices.

In conclusion, 1-(3-Chlorophenyl)-1H-pyrrole-2,5-dione, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new studies emerge, particularly in the realms of drug discovery and materials science, this compound is poised to play an increasingly important role in advancing technological and medical innovations.